Cas no 36923-21-4 (Diphenylmethyl 7β-Amino-3-cephem-4-carboxylate)

• Product Name: Diphenylmethyl 7β-Amino-3-cephem-4-carboxylate
• CAS No: 36923-21-4
• MF: C₂₀H₁₈N₂O₃S
• MW: 366.433523654938
• MDL: MFCD23701579
• CID: 54647
• PubChem ID: 354335316
• Update Time: 2025-05-24

Diphenylmethyl 7β-Amino-3-cephem-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (6R,7R)-Benzhydryl 7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• Diphenylmethyl 7beta-Amino-3-cephem-4-carboxylate
• Diphenylmethyl 7β-Amino-3-cephem-4-carboxylate
• 7-AICA
• 7-AMINO-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLICACID DIPHENYLMETHYL ESTER FOR CEFTIBUTEN
• benzhydryl 7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• 7&beta
• 7β-Amino-3-cephem-4-carboxylic Acid Diphenylmethyl Ester
• (6R,7R)-7-Amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid Benzhydryl Ester
• Benzhydryl (6R,7R)-7-Amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-8-oxo-, diphenylmethyl ester, (6R-trans)-
• Diphenylmethyl 7b-amino-3-cephem-4-carboxylate
• Benzhydryl (7S)-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• 7beta-amino-ceph-3-em-4-carboxylic acid diphenylmethyl ester
• AKOS016009411
• EN300-6478644
• C20H18N2O3S
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-amino-8-oxo-,diphenylmethyl ester, (6R,7R)-
• NYYBPASOTOAXQW-VQIMIIECSA-N
• 7beta-amino-3-cephem-4-carboxylic acid diphenylmethyl ester
• (6R,7R)-Benzhydryl7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• DS-5232
• CS-0156526
• 36923-21-4
• MFCD23701579
• D5234
• Z3235032372
• 7beta-amino-3-cephem-4-carboxylic acid benzhydryl ester
• DIPHENYLMETHYL (6R,7R)-7-AMINO-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLATE
• SCHEMBL10428924
• A823454
• C74905

• MDL： MFCD23701579
• Inchi： 1S/C20H18N2O3S/c21-16-18(23)22-15(11-12-26-19(16)22)20(24)25-17(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-11,16-17,19H,12,21H2/t16-,19-/m1/s1
• InChI Key： NYYBPASOTOAXQW-VQIMIIECSA-N
• SMILES： S1CC=C(C(=O)OC(C2C=CC=CC=2)C2C=CC=CC=2)N2C([C@H]([C@@H]12)N)=O

Computed Properties

• Exact Mass: 366.10400
• Monoisotopic Mass: 366.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.9
• XLogP3: 2.7

Experimental Properties

• Density: 1.39
• Melting Point: 164.0 to 168.0 deg-C
• Boiling Point: 587.8°C at 760 mmHg
• Flash Point: 309.3 °C
• Refractive Index: 1.701
• PSA: 97.93000
• LogP: 3.08370

Diphenylmethyl 7β-Amino-3-cephem-4-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on Diphenylmethyl 7β-Amino-3-cephem-4-carboxylate

Comprehensive Overview of Diphenylmethyl 7β-Amino-3-cephem-4-carboxylate (CAS No. 36923-21-4)

Diphenylmethyl 7β-Amino-3-cephem-4-carboxylate (CAS No. 36923-21-4) is a pivotal intermediate in the synthesis of cephalosporin antibiotics, a class of β-lactam antibiotics widely used in modern medicine. This compound, characterized by its 7β-amino and 3-cephem-4-carboxylate backbone, plays a critical role in the development of next-generation antibacterial agents. Its unique structure enables modifications that enhance drug efficacy, bioavailability, and resistance to bacterial enzymes, making it a focal point in pharmaceutical research.

The growing global concern over antibiotic resistance has heightened interest in compounds like Diphenylmethyl 7β-Amino-3-cephem-4-carboxylate. Researchers are actively exploring its derivatives to combat multidrug-resistant pathogens, a topic frequently searched in academic and medical databases. The compound’s cephem core is particularly valuable for designing broad-spectrum antibiotics, addressing urgent healthcare challenges such as hospital-acquired infections and superbugs.

From a synthetic chemistry perspective, CAS No. 36923-21-4 serves as a versatile building block. Its diphenylmethyl (DPM) protecting group ensures stability during chemical transformations, a feature often highlighted in organic synthesis forums. Recent advancements in green chemistry have also spurred discussions on optimizing its production to reduce environmental impact, aligning with the pharmaceutical industry’s sustainability goals.

In analytical applications, Diphenylmethyl 7β-Amino-3-cephem-4-carboxylate is scrutinized using techniques like HPLC and NMR to ensure purity and structural integrity. Quality control of such intermediates is paramount, as impurities can affect downstream drug performance. This aligns with frequent queries about "analytical methods for cephalosporin intermediates" in scientific search engines.

The compound’s relevance extends to drug delivery innovation. Its 7β-amino group allows conjugation with targeting moieties, a strategy explored in nanoparticle-based therapies—a trending topic in AI-driven drug discovery platforms. Such applications are often searched under terms like "smart antibiotic delivery systems."

Regulatory compliance for CAS 36923-21-4 adheres to global pharmacopeial standards (e.g., USP, EP), ensuring safety in pharmaceutical manufacturing. Discussions on regulatory guidelines for antibiotic intermediates frequently cite this compound as a benchmark, reflecting its established role in the industry.

In conclusion, Diphenylmethyl 7β-Amino-3-cephem-4-carboxylate remains indispensable in antibiotic R&D. Its multifaceted applications—from combating resistance to enabling sustainable synthesis—resonate with current scientific priorities, making it a perennial subject of research and commercial interest.